5-Bromo-2-methoxybenzonitrile

• IUPAC Name: 5-bromo-2-methoxybenzonitrile
• InChI: InChI=1S/C8H6BrNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• InChI Key: LOASAXVECBZCRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C#N
• Molecular Formula: C8H6BrNO
• DSSTOX Substance ID: DTXSID20403079
• Molecular Weight: 212.04 g/mol
• CAS RN: 144649-99-0

Description

5-Bromo-2-methoxybenzonitrile is a chemical compound with the formula C8H6BrNO. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-methoxybenzonitrile has been analyzed using DFT levels employing HF/B3LYP methods with 6-311++G (2d,p) as the basis set.

Chemical Reactions Analysis

The chemical reactions of 5-Bromo-2-methoxybenzonitrile have been studied. The compound has a density of 1.6±0.1 g/cm3, a boiling point of 287.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C.

Physical And Chemical Properties Analysis

5-Bromo-2-methoxybenzonitrile has a molecular weight of 212.04 g/mol. It has a density of 1.6±0.1 g/cm3, a boiling point of 287.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. It has a molar refractivity of 45.4±0.4 cm3, a polar surface area of 33 Ų, and a molar volume of 135.6±5.0 cm3.

Scientific Research Applications

Quantum Mechanical Calculations

This compound has been studied through quantum mechanical calculations aided by Density Functional Theory (DFT). .

Spectroscopic Studies

.

Second Harmonic Generation Studies

.

Safety and Hazards

5-Bromo-2-methoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The compound has been studied for its potential in nonlinear optics for future applications. The hyperpolarizability of the first order determined with quantum chemical calculations illustrates the preferred compound as an effective agent in nonlinear optics.

Mechanism of Action

Target of Action

It’s known that benzonitrile derivatives are often used as intermediates in the synthesis of various pharmaceuticals and can interact with a wide range of biological targets .

Mode of Action

It has been studied for its potential in second harmonic generation (shg) applications, which are important in fields like bio-imaging and telecommunications . The compound’s interaction with its targets would likely involve the formation of non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions .

Biochemical Pathways

Benzonitrile derivatives are known to be involved in a variety of biochemical processes, depending on their specific functional groups and the biological targets they interact with .

Pharmacokinetics

The compound’s molecular weight (21204 g/mol) and its lipophilic nature suggest that it could potentially be well-absorbed and distributed throughout the body .

Result of Action

Its potential in shg applications suggests that it could have significant effects at the molecular level, possibly altering the properties of biological tissues or cells when used in bio-imaging applications .

Action Environment

The action, efficacy, and stability of 5-Bromo-2-methoxybenzonitrile can be influenced by various environmental factors. For instance, the compound’s stability and reactivity could be affected by factors such as temperature, pH, and the presence of other chemical species .

Synthesis routes and methods I

Procedure details

A mixture of 5-Bromo-o-anisaldehyde (6.45 g), hydroxylamine hydrochloride (2.2 g), sodium acetate (4.1 g) and acetic acid (20 mL) was heated at 100° C. with stirring for 1 h. Acetic anhydride was added (20 mL) and the mixture was refluxed for 8 h. The reaction mixture was poured onto ice water and the mixture was made basic by the careful addition of 50% sodium hydroxide. The product was extracted with ether, the ether extracts were dried over magnesium sulfate and the sovent was removed in vacuo. The residue was crystallized from ether/hexane to afford 5-Bromo-2-methoxybenzonitrile.

Synthesis routes and methods II

Procedure details

A mixture of 6.45 g 5-bromo-o-anisaldehyde, 2.2 g of hydroxylamine hydrochloride, 4.1 g of sodium formate and 20 mL formic acid were heated at 100° C. with stirring for 1 h. The reaction mixture was poured onto ice water and the mixture was made basic by the careful addition of 50% sodium hydroxide. The product was extracted with ether, the ether extracts were dried over magnesium sulfate and the solvent was removed in vacuo. The residue was crystallized from ether/hexane to afford 5-bromo-2-methoxybenzonitrile.

Synthesis routes and methods III

Procedure details

Bromine (13.7 g, 86.0 mmol) in CHCl3 (20 mL) was added to the solution of 2-(methyloxy)benzonitrile (10.9 g, 81.9 mmol) in CHCl3 (50 mL). The mixture was refluxed for 29 h. The reaction was allowed to cool to room temperature, and washed with saturated sodium bisulfite (50 mL), and brine (50 mL). The organic layer was dried over anhydrous sodium sulfate. Evaporation of the solvent afforded 5-bromo-2-(methyloxy)benzonitrile (12.4 g, 71%).

Q & A

Q1: What spectroscopic techniques were used to characterize 5-Bromo-2-methoxybenzonitrile and how does DFT contribute to the analysis?

A1: The research utilized FT-IR and FT-Raman spectroscopy to analyze the vibrational modes of 5-Bromo-2-methoxybenzonitrile []. DFT calculations, specifically at the B3LYP/6-311++G(2d,p) level of theory, were employed to predict the molecule's vibrational frequencies and compare them with experimental data. This comparison helps confirm the accuracy of the structural assignments and provides insights into the molecule's vibrational behavior.

Q2: Why is 5-Bromo-2-methoxybenzonitrile a molecule of interest for Non-Linear Optical (NLO) applications? How was DFT used to investigate this potential?

A2: The presence of conjugated pi-electron systems and the electron-withdrawing bromine atom in 5-Bromo-2-methoxybenzonitrile suggests potential for NLO applications like frequency doubling and Second Harmonic Generation (SHG) []. The study utilized DFT calculations with various basis sets to determine the molecule's NLO properties. This involved calculating parameters like the first hyperpolarizability, which provides a quantitative measure of a molecule's NLO response.